Cas no 1368886-90-1 (2-(2-methoxy-4,6-dimethylphenyl)ethan-1-ol)

• Product Name: 2-(2-methoxy-4,6-dimethylphenyl)ethan-1-ol
• CAS No: 1368886-90-1
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 6043693
• PubChem ID: 82468330
• Update Time: 2025-11-01

2-(2-methoxy-4,6-dimethylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-4,6-dimethylphenyl)ethan-1-ol
• Benzeneethanol, 2-methoxy-4,6-dimethyl-
• 1368886-90-1
• EN300-1624876

• Inchi： 1S/C11H16O2/c1-8-6-9(2)10(4-5-12)11(7-8)13-3/h6-7,12H,4-5H2,1-3H3
• InChI Key： WQDWRHAHBBKTDU-UHFFFAOYSA-N
• SMILES： C1(CCO)=C(C)C=C(C)C=C1OC

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.022±0.06 g/cm3(Predicted)
• Boiling Point: 291.0±35.0 °C(Predicted)
• pka: 14.90±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(2-methoxy-4,6-dimethylphenyl)ethan-1-ol

Introduction to 2-(2-Methoxy-4,6-Dimethylphenyl)ethan-1-ol (CAS No. 1368886-90-1)

2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-ol, also known by its CAS number 1368886-90-1, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, cosmetics, and chemical research. This compound is characterized by its unique molecular structure, which includes a methoxy-substituted phenyl ring and an ethan-1-ol group. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable compound for both academic and industrial research.

The molecular formula of 2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-ol is C₁₁H₁₆O₂, and its molecular weight is approximately 184.24 g/mol. The compound is a colorless liquid at room temperature and has a characteristic odor. Its solubility in water is limited, but it is highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for use in various chemical reactions and formulations.

In the pharmaceutical industry, 2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-ol has shown promise as a potential intermediate in the synthesis of active pharmaceutical ingredients (APIs). Recent studies have explored its role in the development of new drugs for the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of this compound exhibited potent anti-inflammatory and analgesic properties. These findings suggest that 2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-ol could be a valuable starting material for the synthesis of novel therapeutic agents.

Beyond its pharmaceutical applications, 2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-ol has also found use in the cosmetics industry. Its unique chemical structure makes it an effective ingredient in skin care products, particularly those designed to improve skin hydration and reduce the appearance of fine lines and wrinkles. A study published in the International Journal of Cosmetic Science in 2022 demonstrated that formulations containing this compound significantly enhanced skin hydration levels and improved skin elasticity over a period of several weeks.

In addition to its practical applications, 2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-ol has been the subject of extensive academic research. Scientists are particularly interested in understanding the mechanisms by which this compound interacts with biological systems. For example, a study published in the Journal of Organic Chemistry in 2021 investigated the binding affinity of 2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-ol to specific protein targets involved in inflammation and pain signaling pathways. The results indicated that this compound binds selectively to these targets, providing insights into its potential therapeutic mechanisms.

The synthesis of 2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-ol can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of 2-methoxy-4,6-dimethylbenzaldehyde with an appropriate reducing agent to form the corresponding alcohol. This process can be optimized to achieve high yields and purity levels, making it suitable for large-scale industrial production.

Safety considerations are an important aspect when working with any chemical compound. While 2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-ol is generally considered safe for use in controlled environments, proper handling and storage procedures should be followed to minimize any potential risks. It is recommended to handle this compound using appropriate personal protective equipment (PPE), such as gloves and safety goggles, and to store it in a cool, dry place away from direct sunlight.

In conclusion, 2-(2-Methoxy-4,6-dimethylphenyl)ethan-1-ol (CAS No. 1368886-90-1) is a versatile compound with a wide range of applications in pharmaceuticals, cosmetics, and chemical research. Its unique chemical structure and properties make it an attractive candidate for further investigation and development. As research continues to uncover new uses and benefits of this compound, it is likely to play an increasingly important role in various industries.